Cas no 2227668-13-3 ((5S)-2,2-dimethylhexane-1,5-diol)

• Product Name: (5S)-2,2-dimethylhexane-1,5-diol
• CAS No: 2227668-13-3
• MF: C₈H₁₈O₂
• MW: 146.227323055267
• CID: 6050768
• PubChem ID: 165846397
• Update Time: 2025-07-15

(5S)-2,2-dimethylhexane-1,5-diol Chemical and Physical Properties

Names and Identifiers

• (5S)-2,2-dimethylhexane-1,5-diol
• EN300-1807694
• 2227668-13-3

• Inchi： 1S/C8H18O2/c1-7(10)4-5-8(2,3)6-9/h7,9-10H,4-6H2,1-3H3/t7-/m0/s1
• InChI Key： LNUMFJGWIUVKNE-ZETCQYMHSA-N
• SMILES： OCC(C)(C)CC[C@H](C)O

Computed Properties

• Exact Mass: 146.130679813g/mol
• Monoisotopic Mass: 146.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 89.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 40.5Ų

Additional information on (5S)-2,2-dimethylhexane-1,5-diol

Introduction to (5S)-2,2-dimethylhexane-1,5-diol (CAS No. 2227668-13-3)

(5S)-2,2-dimethylhexane-1,5-diol is a chiral compound with significant applications in the field of pharmaceuticals and chemical synthesis. Its unique stereochemistry and structural properties make it a valuable intermediate in the development of various bioactive molecules. This compound, identified by the CAS number 2227668-13-3, has garnered attention due to its role in synthesizing complex organic molecules and its potential in drug discovery.

The molecular structure of (5S)-2,2-dimethylhexane-1,5-diol consists of a six-carbon backbone with two hydroxyl groups positioned at the 1st and 5th carbon atoms, along with two methyl groups at the 2nd carbon atom. This configuration imparts a high degree of steric hindrance and specific stereoelectronic properties, making it an attractive building block for enantioselective synthesis. The stereochemistry at the 5th carbon, specifically the (S) configuration, is crucial for its biological activity and interactions with target enzymes or receptors.

In recent years, there has been growing interest in the use of chiral compounds like (5S)-2,2-dimethylhexane-1,5-diol in the development of novel therapeutic agents. The ability to control stereochemistry at multiple points in a molecule allows for the creation of enantiomerically pure compounds, which can exhibit significantly different biological activities compared to their racemic counterparts. This is particularly important in drug discovery, where enantiomeric purity can influence efficacy, selectivity, and side effect profiles.

One of the most compelling aspects of (5S)-2,2-dimethylhexane-1,5-diol is its utility as a precursor in the synthesis of complex natural products and pharmacologically active molecules. For instance, researchers have utilized this compound to construct advanced intermediates for kinase inhibitors and other therapeutic agents targeting specific disease pathways. The hydroxyl groups provide reactive sites for further functionalization via esterification, etherification, or oxidation reactions, enabling the construction of diverse molecular architectures.

The pharmaceutical industry has been particularly interested in leveraging the unique properties of (5S)-2,2-dimethylhexane-1,5-diol to develop new drugs. By incorporating this compound into drug candidates, scientists aim to enhance binding affinity and selectivity while minimizing off-target effects. Recent studies have demonstrated its effectiveness in generating high-purity enantiomers through asymmetric synthesis methods such as chiral resolution or biocatalytic transformations. These advancements highlight the compound's potential as a key intermediate in modern drug development pipelines.

Beyond pharmaceutical applications, (5S)-2,2-dimethylhexane-1,5-diol has found utility in materials science and specialty chemical synthesis. Its rigid stereocenter and multiple functional groups make it a versatile platform for designing novel polymers and coatings with tailored mechanical and thermal properties. Additionally, researchers have explored its use as a chiral auxiliary in catalytic processes, where it can facilitate highly selective transformations under mild conditions.

The synthesis of (5S)-2,2-dimethylhexane-1,5-diol itself is an intricate process that requires precise control over reaction conditions to ensure high yield and enantiopurity. Modern synthetic methodologies often involve multi-step sequences starting from readily available precursors such as ketones or aldehydes. Catalytic hydrogenation followed by asymmetric epoxidation or dihydroxylation are common strategies employed to construct the desired stereochemistry efficiently.

In conclusion, (5S)-2,2-dimethylhexane-1,5-diol (CAS No. 2227668-13-3) represents a significant advancement in synthetic chemistry with broad applications across multiple industries. Its unique structural features and stereochemical properties make it an indispensable tool for researchers developing new drugs and functional materials. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play an increasingly pivotal role in shaping future innovations.